![molecular formula C10H6BrClO3 B304660 3-bromo-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one](/img/structure/B304660.png)
3-bromo-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one
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Overview
Description
3-bromo-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one, also known as BrClHMC, is a synthetic compound that belongs to the class of flavonoids. Flavonoids are a group of polyphenolic compounds that are widely distributed in the plant kingdom and have been reported to possess various biological activities. BrClHMC has gained significant attention in recent years due to its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of 3-bromo-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one is not fully understood, but it has been suggested to involve the modulation of various signaling pathways, including the MAPK/ERK, PI3K/Akt, and NF-κB pathways. This compound has been reported to inhibit the activity of various enzymes, including COX-2, iNOS, and MMPs. Additionally, this compound has been shown to induce the expression of various genes, including p53, Bax, and caspase-3, which are involved in apoptosis.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anticancer activities. This compound has been shown to scavenge free radicals and reduce oxidative stress in vitro and in vivo. Additionally, this compound has been reported to inhibit the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6. In cancer, this compound has been shown to induce apoptosis and inhibit cell proliferation by regulating various signaling pathways.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-bromo-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one is its potential therapeutic applications in various diseases. This compound has been reported to exhibit various biological activities, including antioxidant, anti-inflammatory, and anticancer activities. Additionally, this compound is relatively easy to synthesize and can be obtained in high yield. However, one of the limitations of this compound is its low solubility in water, which may limit its bioavailability and efficacy in vivo. Additionally, further studies are needed to evaluate the safety and toxicity of this compound in vivo.
Future Directions
There are several future directions for the research on 3-bromo-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one. One of the future directions is to investigate the structure-activity relationship of this compound and its analogs to identify more potent and selective compounds. Additionally, further studies are needed to evaluate the pharmacokinetics and pharmacodynamics of this compound in vivo. Moreover, the potential applications of this compound in combination therapy and drug delivery systems should be explored. Finally, the safety and toxicity of this compound in vivo should be thoroughly evaluated to ensure its potential clinical applications.
In conclusion, this compound is a synthetic compound with potential therapeutic applications in various diseases. The synthesis of this compound involves the reaction of 6-chloro-7-hydroxy-4-methylcoumarin with bromine in the presence of a Lewis acid catalyst. This compound has been extensively studied for its potential therapeutic applications in cancer, inflammation, and neurodegenerative disorders. The mechanism of action of this compound involves the modulation of various signaling pathways, including the MAPK/ERK, PI3K/Akt, and NF-κB pathways. This compound has been reported to exhibit various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anticancer activities. There are several future directions for the research on this compound, including investigating the structure-activity relationship, evaluating the pharmacokinetics and pharmacodynamics, exploring the potential applications in combination therapy and drug delivery systems, and evaluating the safety and toxicity in vivo.
Synthesis Methods
The synthesis of 3-bromo-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one involves the reaction of 6-chloro-7-hydroxy-4-methylcoumarin with bromine in the presence of a Lewis acid catalyst. The reaction proceeds via electrophilic aromatic substitution, resulting in the formation of this compound. The yield of the synthesis can be improved by optimizing the reaction conditions, such as the reaction temperature, concentration of reagents, and reaction time.
Scientific Research Applications
3-bromo-6-chloro-7-hydroxy-4-methyl-2H-chromen-2-one has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer, this compound has been reported to induce apoptosis and inhibit cell proliferation in various cancer cell lines. In inflammation, this compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines. In neurodegenerative disorders, this compound has been reported to have neuroprotective effects by reducing oxidative stress and inflammation.
properties
Molecular Formula |
C10H6BrClO3 |
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Molecular Weight |
289.51 g/mol |
IUPAC Name |
3-bromo-6-chloro-7-hydroxy-4-methylchromen-2-one |
InChI |
InChI=1S/C10H6BrClO3/c1-4-5-2-6(12)7(13)3-8(5)15-10(14)9(4)11/h2-3,13H,1H3 |
InChI Key |
PTQBEWAEHYNAES-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=O)OC2=CC(=C(C=C12)Cl)O)Br |
Canonical SMILES |
CC1=C(C(=O)OC2=CC(=C(C=C12)Cl)O)Br |
Origin of Product |
United States |
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